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Compound of Interest

Compound Name: 2-Chloro-6-fluoro-4-iodopyridine

Cat. No.: B12500101

Get Quote

Core Directive: Halogenated Organic Waste Stream
Immediate Action: Classify 2-Chloro-6-fluoro-4-iodopyridine (CAS: 1622843-82-6) strictly as

Halogenated Organic Waste.

Under no circumstances should this compound be disposed of in general trash, down the drain,

or mixed with non-halogenated solvents. Due to the presence of three distinct halogens

(Chlorine, Fluorine, Iodine) on the pyridine ring, thermal decomposition requires specialized

incineration (equipped with scrubbers) to neutralize acidic byproducts (HCl, HF, HI) and prevent

the formation of toxic dioxins or free iodine vapors.

Chemical Profile & Hazard Identification
Understanding the molecular stability is a prerequisite for safe disposal. The iodine-carbon

bond at the C4 position is photosensitive and the weakest link in this structure, posing a risk of

iodine release if waste containers are stored improperly.
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Property Data Relevance to Disposal

CAS Number 1622843-82-6
Unique identifier for waste

manifesting.

Molecular Formula C₅H₂ClFIN
High halogen content requires

high-temp incineration.

Physical State Solid (typically)

Must be dissolved or disposed

of as solid hazardous waste;

do not solubilize solely for

disposal unless required by

local facility.

Hazards (GHS)

H302 (Harmful if

swallowed)H315 (Skin

Irritant)H319 (Eye Irritant)

Requires double-gloving and

eye protection during waste

transfer.

Reactivity Photosensitive; acid-sensitive

Store waste in opaque/amber

containers; keep away from

strong acids.

Pre-Disposal Segregation & Storage
Expert Insight: The most common compliance failure in drug discovery labs is the accidental

mixing of halogenated solids with general organic solvents. This not only violates EPA/RCRA

regulations (increasing disposal costs by ~3x) but can create dangerous incompatibility issues.

Segregation Protocol
Stream:Halogenated Organics (Solid or Liquid).[1][2][3]

Incompatibilities: NEVER mix with:

Strong Oxidizers (e.g., Peroxides, Nitric Acid) – Risk of exothermic decomposition.

Strong Bases – Risk of nucleophilic attack and heat generation.
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Non-halogenated solvents (e.g., Acetone, Methanol) – Cross-contamination reclassifies

the entire volume as halogenated, spiking disposal costs.[4]

Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Why? HDPE is resistant to halogenated corrosion. Amber glass protects the iodine bond

from photolysis.

Closure: Screw-top cap with a Teflon (PTFE) liner. Avoid foil or parafilm as primary seals.

Disposal Workflow
The following decision tree outlines the operational logic for disposing of 2-Chloro-6-fluoro-4-
iodopyridine, differentiating between pure solid waste and reaction mixtures.
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Waste Generation:
2-Chloro-6-fluoro-4-iodopyridine

Determine Physical State

Pure Solid / Contaminated Debris

Solid

Reaction Mixture / Mother Liquor

Liquid/Solution

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Solid Halogenated'

Container: Amber Glass or HDPE Carboy
Label: 'Hazardous Waste - Halogenated Solvent'

CRITICAL: Segregate from
Oxidizers & Non-Halogenated Solvents

Storage: Cool, Dark, Ventilated Area
(Secondary Containment Required)

Manifesting:
List all 3 Halogens (Cl, F, I)

Transfer to EHS /
Licensed Incineration Facility

Click to download full resolution via product page
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Figure 1: Operational decision tree for the segregation and packaging of halogenated pyridine

waste.

Detailed Operational Procedures
Scenario A: Disposing of Pure Solid or Contaminated
Debris

Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving recommended

due to halogenated nature), safety goggles, and a lab coat.

Containment: Place the solid substance, weighing papers, and contaminated spatulas into a

wide-mouth HDPE jar specifically labeled for Solid Hazardous Waste.

Labeling: Affix a hazardous waste tag.

Chemical Name: Write out the full name "2-Chloro-6-fluoro-4-iodopyridine". Do not use

abbreviations or chemical structures alone.

Hazard Checkbox: Mark "Toxic" and "Irritant".

Sealing: Ensure the lid is tightly closed. If the solid is fine powder, tape the lid to prevent

loosening during transport.

Scenario B: Disposing of Reaction Mixtures (Solutions)
Compatibility Check: Ensure the solvent carrier is compatible with the halogenated waste

stream.

Acceptable: Dichloromethane (DCM), Chloroform, Chlorobenzene.

Caution: If the solvent is non-halogenated (e.g., Ethyl Acetate), the mixture must still go

into the Halogenated waste stream because the solute (the pyridine) renders it

halogenated.

Transfer: Pour the solution into a dedicated Halogenated Solvent Waste carboy (typically

red-tagged in many institutions).
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Rinsing: Rinse the original flask with a minimal amount of compatible solvent (e.g., DCM)

and add the rinsate to the same waste carboy. Do not rinse with water unless the waste

stream is specifically aqueous-halogenated (rare for this chemistry).

Emergency Procedures (Spill & Exposure)
Spill (Solid): Do not dry sweep if dust generation is likely. Dampen slightly with an inert

solvent or use a HEPA-filter vacuum dedicated to chemical cleanup. Scoop into a waste

container.

Spill (Liquid): Absorb with vermiculite or sand.[5] Do not use combustible materials like

sawdust.

Exposure:

Skin: Wash immediately with soap and water for 15 minutes. The lipophilic nature of

halogenated pyridines allows for dermal absorption; speed is critical.

Inhalation:[6][7] Move to fresh air.[6][7][8][9][10][11][12][13] If purple vapors (iodine) are

visible, evacuate the area immediately.

Regulatory Compliance & References
Disposal must align with local and federal regulations.[9][13] In the US, this falls under RCRA

(Resource Conservation and Recovery Act).

US EPA Classification: While not always assigned a specific "U" or "P" code, halogenated

pyridine derivatives are often treated under F001/F002 (if spent solvents are involved) or

generic D001/D003 (Ignitable/Reactive) depending on the matrix. The safest default is

Halogenated Organic Waste.

Incineration Requirement: 40 CFR § 268.40 mandates that halogenated organic compounds

be treated via incineration to destroy the carbon-halogen bond effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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